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For Researchers, Scientists, and Drug Development Professionals

Introduction

Eduleine, with the Chemical Abstracts Service (CAS) number 483-51-2, is a naturally occurring
alkaloid belonging to the quinolin-4-one class of compounds.[1][2][3] While this molecule has
been identified in specific plant species, extensive research into its specific biological activities
and mechanisms of action is limited in publicly available scientific literature. This guide provides
a comprehensive overview of the existing knowledge on Eduleine, its chemical properties, and
its natural sources. Furthermore, it outlines potential biological activities based on the broader
class of quinolin-4-one derivatives and furnishes a generalized experimental framework for its
future investigation.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Eduleine is fundamental for any
research and development endeavor.
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Property Value Source

CAS Number 483-51-2 [1112]

IUPAC Name 7-methoxy-1-methyl-2-
phenylquinolin-4(1H)-one

Synonyms Eduleine, NSC-77150

Molecular Formula C17H15NO2

Molecular Weight 265.31 g/mol

Appearance Solid (Predicted)

Melting Point 200 - 201 °C

Natural Sources and Traditional Use

Eduleine has been isolated from two primary plant sources:

e Lunasia amaraBlanco (Lunas): A shrub found in Southeast Asia, particularly the Philippines
and Indonesia. Traditionally, various parts of this plant have been used in folk medicine to
treat stomach ailments, skin diseases, and snakebites. The plant is known to contain a
variety of quinoline alkaloids, which are associated with antimicrobial, cytotoxic, and central
nervous system activities.

o Casimiroa edulisLlave & Lex (White Sapote): A tree native to Mexico and Central America.
Extracts from the leaves and seeds have been traditionally used to treat hypertension and
anxiety. The plant contains various bioactive compounds, including alkaloids, coumarins, and
flavonoids, which have shown antimicrobial and anticoagulant activities in studies.

The presence of Eduleine in these traditionally used medicinal plants suggests that it may
contribute to their therapeutic effects, warranting further investigation.

Potential Biological Activities and Therapeutic Areas

Direct and detailed studies on the biological activity of Eduleine are not extensively
documented. However, based on the known activities of the broader quinolin-4-one chemical
class and the extracts from its plant sources, several potential areas of investigation can be
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proposed. Quinolin-4-one derivatives are known to exhibit a wide range of pharmacological
properties.

Potential Areas of Investigation:

Antimicrobial Activity: Many quinoline derivatives have demonstrated potent antibacterial and
antifungal properties.

o Anticancer Activity: The quinolin-4-one scaffold is present in several compounds investigated
as anticancer agents, with some acting as inhibitors of protein kinases like VEGFR-2.

» Anti-inflammatory Activity: Some quinoline derivatives have shown anti-inflammatory effects.

o Central Nervous System (CNS) Activity: Given the traditional use of Casimiroa edulis for
anxiety, Eduleine could be explored for potential CNS effects.

Generalized Experimental Workflow for
Investigating a Novel Natural Product

For a compound like Eduleine with limited characterization, a systematic experimental
workflow is essential to elucidate its biological properties. The following is a generalized
protocol that can be adapted for its study.
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Phase 1: Initial Screening

Compound Acquisition & Purity Analysis

Broad-Spectrum Bioactivity Screening
(e.g., Antimicrobial, Cytotoxicity Panels)

Hit Identification

Phase 2: Dose-Response & Target Identification

Phase 3: In-depth Mechanistic Studies

Cellular Pathway Analysis
(e.g., Western Blot, gPCR)

In Vitro & Ex Vivo Model Validation

Lead Optimization (Analog Synthesis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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